Cas no 2968-14-1 (BENZENE, 1-FLUORO-4-(2-PROPENYLTHIO)-)

• Product Name: BENZENE, 1-FLUORO-4-(2-PROPENYLTHIO)-
• CAS No: 2968-14-1
• MF: C₉H₉FS
• MW: 168.231164693832
• MDL: MFCD18911076
• CID: 3368890
• PubChem ID: 12261862
• Update Time: 2025-07-18

BENZENE, 1-FLUORO-4-(2-PROPENYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-FLUORO-4-(2-PROPENYLTHIO)-
• Allyl(4-fluorophenyl)sulfane
• SCHEMBL10651025
• starbld0040974
• 1-Allylsulfanyl-4-fluorobenzene
• 2968-14-1
• 1-fluoro-4-prop-2-enylsulfanylbenzene

• MDL： MFCD18911076
• Inchi： 1S/C9H9FS/c1-2-7-11-9-5-3-8(10)4-6-9/h2-6H,1,7H2
• InChI Key： ZGYDZTJUDJCWJM-UHFFFAOYSA-N
• SMILES： S(CC=C)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 168.04089962g/mol
• Monoisotopic Mass: 168.04089962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on BENZENE, 1-FLUORO-4-(2-PROPENYLTHIO)-

Recent Advances in the Study of BENZENE, 1-FLUORO-4-(2-PROPENYLTHIO)- (CAS: 2968-14-1) in Chemical and Biomedical Research

The compound BENZENE, 1-FLUORO-4-(2-PROPENYLTHIO)- (CAS: 2968-14-1) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic uses. The insights presented here are derived from recent peer-reviewed publications, industry reports, and technical documents, ensuring the accuracy and relevance of the information.

Recent studies have highlighted the compound's role as a versatile intermediate in organic synthesis. Its molecular structure, featuring a fluorine atom and an allylthio group, makes it a valuable building block for the development of more complex chemical entities. Researchers have successfully employed 2968-14-1 in the synthesis of novel heterocyclic compounds, which are being explored for their pharmacological activities. The compound's reactivity and stability under various conditions have been thoroughly investigated, providing a solid foundation for its broader application in medicinal chemistry.

In the biomedical domain, preliminary investigations suggest that BENZENE, 1-FLUORO-4-(2-PROPENYLTHIO)- may exhibit promising biological activities. In vitro studies have demonstrated its potential as an inhibitor of certain enzymatic pathways, which could be leveraged in the development of new therapeutic agents. For instance, recent findings indicate that derivatives of 2968-14-1 show inhibitory effects on enzymes involved in inflammatory processes, suggesting possible applications in the treatment of chronic inflammatory diseases. Further research is underway to elucidate the compound's mechanism of action and optimize its pharmacological profile.

The synthesis and scale-up of 2968-14-1 have also been areas of active research. Advances in catalytic methods and green chemistry approaches have enabled more efficient and environmentally friendly production of this compound. Recent publications describe innovative synthetic routes that improve yield and purity while reducing the use of hazardous reagents. These developments are critical for ensuring the compound's availability for both research and potential commercial applications.

In conclusion, the compound BENZENE, 1-FLUORO-4-(2-PROPENYLTHIO)- (CAS: 2968-14-1) represents a promising area of research in chemical and biomedical sciences. Its unique structural features and potential therapeutic applications make it a valuable subject for further investigation. Ongoing studies are expected to uncover additional insights into its properties and uses, paving the way for innovative applications in drug discovery and development. This briefing underscores the importance of continued research and collaboration in this field to fully realize the compound's potential.